Memantine hydrochloride

Specification

• Description: Memantine hydrochloride is a hydrochloride obtained by reaction of memantine with one equivalent of hydrochloric acid. A low to moderate affinity uncompetitive (open-channel); NMDA receptor antagonist which binds preferentially to the NMDA receptor-operated cation channels. It has a role as an antidepressant, an antiparkinson drug, a dopaminergic agent, a neuroprotective agent and a NMDA receptor antagonist. It contains a memantinium(1+).; Memantine Hydrochloride is the hydrochloride salt of memantine, a low-affinity, voltage-dependent, noncompetitive N-methyl-D-aspartate (NMDA) receptor antagonist. Memantine binds to and inhibits cation channels of glutamanergic NMDA receptors located in the central nervous system (CNS), preventing the prolonged influx of calcium ions and the associated neuronal excitotoxicity, and thereby potentially enhancing cognitive function. Memantine is also a 5-hydroxytryptamine type 3 (5HT3) receptor and nicotinic receptor antagonist.; AMANTADINE derivative that has some dopaminergic effects. It has been proposed as an antiparkinson agent.; See also: Memantine (has active moiety); Donepezil hydrochloride; memantine hydrochloride (component of).
• CAS No.: 41100-52-1
• Molecular Formula: C12H22ClN
• Molecular Weight: 215.76 g/mol
• IUPAC Name: 3,5-dimethyladamantan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C12H21N.ClH/c1-10-3-9-4-11(2,6-10)8-12(13,5-9)7-10;/h9H,3-8,13H2,1-2H3;1H
• Standard InChI Key: LDDHMLJTFXJGPI-UHFFFAOYSA-N
• SMILES: CC12CC3CC(C1)(CC(C3)(C2)N)C.Cl
• Canonical SMILES: CC12CC3CC(C1)(CC(C3)(C2)N)C.Cl
• Appearance: Solid powder